Cas no 920511-07-5 (Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
• CAS No: 920511-07-5
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 756448
• Update Time: 2023-08-03

Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-(4-formylphenyl)-2-methyl-, methyl ester
• methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
• Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C13H11NO3S/c1-8-14-11(13(16)17-2)12(18-8)10-5-3-9(7-15)4-6-10/h3-7H,1-2H3
• InChI Key： FRAMYSACWRHFAD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)OC)=C1C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Topological Polar Surface Area: 84.5